Cas no 1705878-45-0 (ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate)

• Product Name: ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate
• CAS No: 1705878-45-0
• MF: C₂₀H₂₄FN₃O₄
• MW: 389.42066860199
• CID: 5346602
• Update Time: 2025-05-26

ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-4-oxobutanoate
• ethyl 4-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-4-oxobutanoate
• ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate

• Inchi： 1S/C20H24FN3O4/c1-2-27-19(26)10-9-18(25)24-11-5-6-14(13-24)12-17-22-20(23-28-17)15-7-3-4-8-16(15)21/h3-4,7-8,14H,2,5-6,9-13H2,1H3
• InChI Key： OUBJXVJVQMYSHJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NOC(CC2CN(C(CCC(=O)OCC)=O)CCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 536
• XLogP3: 2.6
• Topological Polar Surface Area: 85.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate

Introduction to Ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate (CAS No. 1705878-45-0)

Ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 1705878-45-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of Ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate is characterized by the presence of multiple functional groups, including an ethyl ester moiety, a piperidine ring, and a 2-fluorophenyl substituent. These features contribute to its versatility and potential for interaction with various biological targets. The compound’s backbone incorporates an oxadiazole ring, which is known for its role in enhancing the binding affinity and selectivity of small molecules towards biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The oxadiazole moiety in Ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate has been particularly studied for its ability to modulate enzyme activity and receptor binding. This has led to its investigation as a potential lead compound in the treatment of various diseases, including inflammatory disorders and neurological conditions.

One of the most intriguing aspects of this compound is its interaction with biological targets at the molecular level. The fluorine atom in the 2-fluorophenyl group plays a crucial role in influencing the electronic properties of the molecule, thereby affecting its binding affinity and metabolic stability. This feature has been exploited in the design of drugs that require precise targeting and prolonged half-life.

The synthesis of Ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate involves a multi-step process that requires careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, has been instrumental in achieving the desired molecular architecture. These synthetic methodologies not only enhance the efficiency of production but also allow for the introduction of structural modifications that can further improve biological activity.

In vitro studies have demonstrated that Ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-4-oxobutanoate exhibits notable pharmacological properties. Its ability to inhibit specific enzymes and modulate receptor signaling pathways has been observed in various cellular assays. These findings suggest that the compound may have therapeutic potential in areas such as pain management, neuroprotection, and anti-inflammatory treatments.

The pharmacokinetic profile of Ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-y]-l)-4 oxobutanoate is another critical aspect that has been thoroughly investigated. Studies indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical translation. The presence of the ethyl ester group contributes to its solubility and bioavailability, making it a promising candidate for further development.

Recent research has also explored the computational modeling of Ethyl 4-(3-{[3-(2-fluorophenyl)-1,2,4 oxadiazol -5 - yl]methyl} piperidin -1 - y l) - 4 oxobutanoate to predict its interactions with biological targets. Molecular docking studies have revealed that the compound can bind effectively to several key proteins involved in disease pathways. These computational insights have guided experimental efforts and have helped in optimizing the structure for improved efficacy.

The potential applications of Ethyl 4-(3-{[3-(2-fluorophenyl)-1,2 , 4 oxadiazol -5 - yl]methyl} piperidin -1 - y l) - 4 oxobutanoate are vast and varied. Its dual functionality as both an enzyme inhibitor and a receptor modulator makes it particularly attractive for multitarget drug design. This approach has gained significant traction in recent years due to its ability to address complex diseases more effectively than single-target agents.

In conclusion, Ethyl 4-(3-{[3-(2-fluorophenylethanol]-methyl}-pipelridine-l]-y l) - 43 oxo-butyrate (CAS No. 1705878450) is a highly promising compound with significant therapeutic potential. Its unique structural features and demonstrated biological activities make it a valuable asset in pharmaceutical research. As further studies continue to uncover its mechanisms of action and optimize its pharmacological properties，this compound is poised to make substantial contributions to future medical treatments。